Cas no 69781-58-4 (1-Propanol,2-(cyclohexylamino)-, 1-(4-aminobenzoate), hydrochloride (1:1))

• Product Name: 1-Propanol,2-(cyclohexylamino)-, 1-(4-aminobenzoate), hydrochloride (1:1)
• CAS No: 69781-58-4
• MF: C₁₆H₂₅ClN₂O₂
• MW: 312.834903478622
• CID: 526676
• PubChem ID: 5744623
• Update Time: 2025-04-19

1-Propanol,2-(cyclohexylamino)-, 1-(4-aminobenzoate), hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2-(cyclohexylamino)-, 1-(4-aminobenzoate), hydrochloride (1:1)
• 2-(cyclohexylamino)propyl 4-aminobenzoate,hydrochloride
• 1-(4-aminobenzoyl)oxybutan-2-yl-cyclohexylazanium chloride
• 4-Amino-benzoesaeure-(2-cyclohexylamino-butylester), Hydrochlorid
• 4-Amino-benzoesaeure-(2-cyclohexylamino-propylester), Hydrochlorid
• AC1L19WG
• BENZOIC ACID, p-AMINO-, 2-(CYCLOHEXYLAMINO)BUTYL ESTER, HYDROCHLORIDE
• LS-35732
• N-{1-[(4-aminobenzoyl)oxy]butan-2-yl}cyclohexanaminium chloride
• p-Aminobenzoic acid 2-(cyclohexylamino)butyl ester hydrochloride
• p-Aminobenzoic acid 2-(cyclohexylamino)propyl ester hydrochloride
• 69781-58-4
• NSC-127912
• DG15860000
• Benzoic acid, p-amino-, 2-(cyclohexylamino)propyl ester, hydrochloride
• NIOSH/DG1586000
• NSC127912

• Inchi： 1S/C16H24N2O2.ClH/c1-12(18-15-5-3-2-4-6-15)11-20-16(19)13-7-9-14(17)10-8-13;/h7-10,12,15,18H,2-6,11,17H2,1H3;1H
• InChI Key： KYHLNVNBMULFJX-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1C=CC(=CC=1)N)=O)CC(C)NC1CCCCC1

Computed Properties

• Exact Mass: 312.16000
• Monoisotopic Mass: 312.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 446°Cat760mmHg
• Flash Point: 223.6°C
• PSA: 64.35000
• LogP: 4.51050